6-ethyl 3-methyl 2-(4-benzoylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate

• IUPAC Name: 6-O-ethyl 3-O-methyl 2-[(4-benzoylbenzoyl)amino]-5,7-dihydro-4H-thieno[2,3-c]pyridine-3,6-dicarboxylate
• InChI: InChI=1S/C26H24N2O6S/c1-3-34-26(32)28-14-13-19-20(15-28)35-24(21(19)25(31)33-2)27-23(30)18-11-9-17(10-12-18)22(29)16-7-5-4-6-8-16/h4-12H,3,13-15H2,1-2H3,(H,27,30)
• InChI Key: BTDCPTXGUSNWMC-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)C(=O)C4=CC=CC=C4
• Molecular Formula: C26H24N2O6S
• Molecular Weight: 492.5 g/mol
• CAS No.: 864926-11-4

Description

6-ethyl 3-methyl 2-(4-benzoylbenzamido)-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate is a useful research compound. Its molecular formula is C26H24N2O6S and its molecular weight is 492.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Properties

The synthesis of highly functionalized tetrahydropyridines through an expedient phosphine-catalyzed [4 + 2] annulation demonstrates the chemical versatility of pyridine derivatives. This method employs ethyl 2-methyl-2,3-butadienoate as a 1,4-dipole synthon, undergoing annulation with N-tosylimines to form ethyl 6-substituted-1-(4-tosyl)-1,2,5,6-tetrahydro-pyridine-3-carboxylates with excellent yields and complete regioselectivity (Zhu, Lan, & Kwon, 2003).

Novel Heterocyclic Systems

Research on pyrido[3′,2′:4,5]thieno[3,2‐d]pyrimidines and related fused systems has led to the development of novel heterocyclic compounds, showcasing the potential for diverse pharmaceutical applications. These compounds have been synthesized through reactions involving ethyl 4-aryl-3-cyano-6-methyl-2-thioxo-1,2-dihydropyridine-5-carbonylates, further highlighting the adaptability and significance of pyridine derivatives in medicinal chemistry (Bakhite, Al‐Sehemi, & Yamada, 2005).

Antimicrobial Activity

The exploration of new heterocyclic systems containing thiazolo[3,2-a]pyrimidine and pyrimido[2,1-b]thiazine moieties has shown promising antimicrobial activity against Staphylococcus aureus. These findings underline the importance of pyridine derivatives in developing new antimicrobial agents and highlight their potential in addressing antibiotic resistance (Sirakanyan, Spinelli, Geronikaki, & Hovakimyan, 2015).

Polyimide Synthesis

The synthesis of novel polyimides derived from 2,6-bis(4-aminophenoxy-4′-benzoyl)pyridine with various dianhydride monomers has contributed significantly to the field of polymer science. These polyimides exhibit exceptional thermal and thermooxidative stability, with potential applications in high-performance materials (Zhang, Li, Wang, Zhao, Shao, Yin, & Yang, 2005).